Cas no 2172522-32-4 (3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoic acid)

• Product Name: 3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoic acid
• CAS No: 2172522-32-4
• MF: C₂₄H₂₇NO₄
• MW: 393.47548699379
• CID: 5849171
• PubChem ID: 165532020
• Update Time: 2025-06-15

3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoic acid
• EN300-1285828
• 3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoic acid
• 2172522-32-4

• Inchi： 1S/C24H27NO4/c1-2-13-24(14-22(26)27,16-11-12-16)25-23(28)29-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21H,2,11-15H2,1H3,(H,25,28)(H,26,27)
• InChI Key： USEKWSICKNIGOW-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(=O)O)(CCC)C1CC1)=O

Computed Properties

• Exact Mass: 393.19400834g/mol
• Monoisotopic Mass: 393.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoic acid

Recent Advances in the Study of 3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoic acid (CAS: 2172522-32-4)

The compound 3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoic acid (CAS: 2172522-32-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and fluorenylmethoxycarbonyl (Fmoc) functional groups, serves as a critical intermediate in the synthesis of bioactive peptides and small-molecule therapeutics. Recent studies have explored its potential applications in drug discovery, particularly in the development of protease inhibitors and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the synthesis of novel cyclic peptides targeting the SARS-CoV-2 main protease. The researchers utilized the Fmoc-protected amino acid derivative to enhance the stability and bioavailability of the peptide inhibitors. The study reported a significant improvement in inhibitory activity, with IC50 values in the low micromolar range, suggesting its potential as a scaffold for antiviral drug development.

In addition to its applications in antiviral research, 3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoic acid has been investigated for its role in cancer therapeutics. A recent preprint on bioRxiv described its incorporation into a series of histone deacetylase (HDAC) inhibitors. The cyclopropyl moiety was found to confer conformational rigidity, thereby enhancing the binding affinity of the inhibitors to HDAC isoforms. This finding opens new avenues for the design of selective HDAC inhibitors with reduced off-target effects.

The synthetic accessibility of this compound has also been a focus of recent research. A 2024 paper in Organic Letters detailed an optimized synthetic route using solid-phase peptide synthesis (SPPS) techniques. The authors reported a high-yield, scalable protocol that minimizes side reactions and improves purity, making it suitable for industrial-scale production. This advancement is expected to facilitate broader adoption of the compound in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of derivatives based on 3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoic acid. Pharmacokinetic studies indicate that further modifications may be required to address issues such as metabolic stability and tissue penetration. Ongoing research is exploring the incorporation of additional functional groups to optimize these properties while retaining the compound's bioactive potential.

In conclusion, 3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoic acid (CAS: 2172522-32-4) represents a versatile and promising scaffold in modern drug discovery. Its applications span antiviral and anticancer therapeutics, with recent advances in synthesis and bioactivity underscoring its potential. Future research will likely focus on overcoming translational hurdles and expanding its utility in targeted therapies.